Cas no 2901086-42-6 ((2-Chloro-4-isopropoxy-5-methylphenyl)(methyl)sulfane)

• Product Name: (2-Chloro-4-isopropoxy-5-methylphenyl)(methyl)sulfane
• CAS No: 2901086-42-6
• MF: C₁₁H₁₅ClOS
• MW: 230.754201173782
• CID: 6796142
• PubChem ID: 171367296
• Update Time: 2024-09-13

(2-Chloro-4-isopropoxy-5-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-4-isopropoxy-5-methylphenyl)(methyl)sulfane
• 2901086-42-6
• MFCD34761115

• Inchi： 1S/C11H15ClOS/c1-7(2)13-10-6-9(12)11(14-4)5-8(10)3/h5-7H,1-4H3
• InChI Key： YNEFVFNCIZQXNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C=1)OC(C)C)SC

Computed Properties

• Exact Mass: 230.0532140g/mol
• Monoisotopic Mass: 230.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.5Ų